N-[1-(1,3-thiazol-2-yl)ethyl]-5-{[3-(trifluoromethyl)phenoxy]methyl}-3-isoxazolecarboxamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)ethyl]-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H14F3N3O3S/c1-10(16-21-5-6-27-16)22-15(24)14-8-13(26-23-14)9-25-12-4-2-3-11(7-12)17(18,19)20/h2-8,10H,9H2,1H3,(H,22,24)
• InChI Key: HCFLLZSAZBCRPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CS1)NC(=O)C2=NOC(=C2)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H14F3N3O3S
• Molecular Weight: 397.4 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole-based compounds has been increasing steadily due to their utility in various fields. For example, El-Borai et al. synthesized a series of 2 6-substituted-3-(pyridin-3-yl)imidazo[2,1-b]thiazole, which were tested for anticancer activity against human cancer cell lines HEPG2 (liver cancer) and MCF7.

Molecular Structure Analysis

Thiazole is a planar, aromatic five-membered ring containing one sulfur and one nitrogen atom. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds and synthetic drugs. They appear in various synthetic drugs as short-acting sulfa drug sulfathiazole.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole-based compounds can vary widely depending on the specific compound and its biological target. For example, some thiazole-based compounds have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and their derivatives continue to be an area of active research due to their wide range of applications in the field of drug design and discovery. Future research may focus on the synthesis of new thiazole-based compounds with improved properties and activities.